Cas no 54533-29-8 (2-Buten-1-one,2-methyl-1-(1-piperidinyl)-)

• Product Name: 2-Buten-1-one,2-methyl-1-(1-piperidinyl)-
• CAS No: 54533-29-8
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 369549
• PubChem ID: 21118359
• Update Time: 2025-04-19

2-Buten-1-one,2-methyl-1-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one,2-methyl-1-(1-piperidinyl)-
• 1-(2-methyl-1-oxobut-2-enyl)piperidine
• 2-methyl-1-piperidin-1-ylbut-2-en-1-one
• 1-(2-Methyl-1-oxo-2-butenyl)piperidine
• 2-methyl-1-(piperidin-1-yl)but-2-en-1-one
• Piperidine, 1-(2-methyl-1-oxo-2-butenyl)-

• Inchi： 1S/C10H17NO/c1-3-9(2)10(12)11-7-5-4-6-8-11/h3H,4-8H2,1-2H3/b9-3+
• InChI Key： AASUNBIGKXSKNF-YCRREMRBSA-N
• SMILES： O=C(/C(=C/C)/C)N1CCCCC1

Computed Properties

• Exact Mass: 167.13111
• Monoisotopic Mass: 167.131014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 20.3
• XLogP3: 1.8

Experimental Properties

• Density: 0.974
• Boiling Point: 302.3 ℃ at 760 mmHg
• Flash Point: 135.6 ℃
• Refractive Index: 1.489
• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines